Cas no 40733-99-1 (2-fluoro-1-(3-methoxyphenyl)ethan-1-ol)

• Product Name: 2-fluoro-1-(3-methoxyphenyl)ethan-1-ol
• CAS No: 40733-99-1
• CID: 4651006
• PubChem ID: 84717373
• Update Time: 2025-08-05

2-fluoro-1-(3-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-(3-methoxyphenyl)ethan-1-ol

Additional information on 2-fluoro-1-(3-methoxyphenyl)ethan-1-ol

2-Fluoro-1-(3-methoxyphenyl)ethan-1-ol (CAS No: 40733-99-1)

2-Fluoro-1-(3-methoxyphenyl)ethan-1-ol, a compound with the CAS registry number 40733-99-1, is an organic chemical that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and environmental chemistry due to its unique structural properties and potential applications. This compound is characterized by its fluorinated aromatic structure, which imparts it with distinct electronic and steric properties, making it a valuable building block in the synthesis of advanced materials and bioactive molecules.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery, particularly in the development of selective kinase inhibitors and anti-inflammatory agents. The presence of the methoxy group on the phenyl ring further enhances the compound's solubility and bioavailability, making it a promising candidate for use in targeted drug delivery systems. Researchers have also explored its potential as a precursor for synthesizing polymerizable monomers, which can be used in the production of high-performance polymers with tailored mechanical and thermal properties.

The synthesis of 2-fluoro-1-(3-methoxyphenyl)ethan-1-ol typically involves a multi-step process that includes nucleophilic substitution, aromatic substitution, and alkylation reactions. Recent advancements in catalytic methods, such as the use of transition metal catalysts, have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. These developments have made the compound more accessible for large-scale applications in both academic and industrial settings.

In terms of applications, 2-fluoro-1-(3-methoxyphenyl)ethan-1-ol has been extensively studied for its role in the development of antiviral agents. Its ability to inhibit key viral enzymes, such as proteases and polymerases, has been demonstrated in preclinical studies, suggesting its potential as a lead compound for treating viral infections. Additionally, the compound has shown promise in the field of neuroscience, where it has been investigated for its effects on neurotransmitter systems, particularly in models of neurodegenerative diseases like Alzheimer's.

From an environmental perspective, understanding the fate and transport of 2-fluoro-1-(3-methoxyphenyl)ethan-1-ol in natural systems is crucial for assessing its potential ecological risks. Recent research has focused on its degradation pathways under various environmental conditions, including photodegradation and microbial metabolism. These studies have provided valuable insights into the compound's persistence in aquatic ecosystems and its potential to bioaccumulate in food chains.

Looking ahead, the versatility of 2-fluoro-1-(3-methoxyphenyl)ethan-1-ol is expected to drive further innovation across multiple disciplines. Its integration into novel materials, such as stimuli-responsive polymers and advanced drug delivery systems, holds immense potential for addressing unmet needs in medicine and technology. As research continues to uncover new applications and optimize synthetic methodologies, this compound will undoubtedly play a pivotal role in shaping future advancements in chemistry and related fields.